2-[(4-{[(2-Methoxyethyl)amino]carbonyl}anilino)-carbonyl]benzoic acid

• IUPAC Name: 2-[[4-(2-methoxyethylcarbamoyl)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C18H18N2O5/c1-25-11-10-19-16(21)12-6-8-13(9-7-12)20-17(22)14-4-2-3-5-15(14)18(23)24/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key: XXEJUQWLNZAXJA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

The compound “2-[(4-{[(2-Methoxyethyl)amino]carbonyl}anilino)-carbonyl]benzoic acid” has a CAS Number of 940488-60-8. It has a molecular weight of 342.35 and its IUPAC name is the same as the given name. This compound is used for proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H18N2O5/c1-25-11-10-19-16 (21)12-6-8-13 (9-7-12)20-17 (22)14-4-2-3-5-15 (14)18 (23)24/h2-9H,10-11H2,1H3, (H,19,21) (H,20,22) (H,23,24). This code provides a detailed representation of the molecule’s structure.

Scientific Research Applications

Hydration and Structural Analysis

• Aniline and benzoic acid, components of the compound , have been studied for their hydration properties in water. The hydration shell of aniline consists of about 26 water molecules, and benzoic acid is hydrated by 28.4 H2O molecules (Fedotova & Kruchinin, 2013).

Catalytic Applications

• The catalytic carbonylation of nitrobenzene to methyl phenylcarbamate, a reaction accelerated by the addition of aniline and a carboxylic acid, was enhanced using anthranilic acid, which combines acidic and amino functions (Gasperini et al., 2003).

Synthesis and Radiochemical Applications

• 4-Amino[7-14C]benzoic acid was used in the synthesis of methyl 4-(2,5-dihydroxybenzylamino)[7-14C]-benzoate, demonstrating its application in creating labeled compounds for biochemical studies (Taylor et al., 1996).

Anti-Leishmanial and Anti-Fungal Effects

• New SbIII carboxylates were synthesized using 4-aminobenzoic acid, demonstrating significant anti-leishmanial and anti-fungal activities, comparable to reference drugs (Khan et al., 2011).

Luminescent Lanthanide Complexes

• Luminescent lanthanide complexes involving benzoic acid derivatives have been synthesized, with applications in enhancing fluorescence and photoluminescence in various compounds (Liu et al., 2009).

Pharmacokinetics

• The pharmacokinetics of related compounds, such as benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester, were investigated in rats, providing insights into the distribution and bioavailability of similar compounds (Xu et al., 2020).

Reaction Dynamics

• Studies on the reaction of orthosubstituted benzoic acids with aniline, catalyzed by polybutoxytitanates, have revealed insights into the influence of substitutes on reaction rates and mechanisms (Shteinberg, 2020).

Safety and Hazards

This compound is labeled as an irritant. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).